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Compound of Interest

Compound Name: Hazaleamide

Cat. No.: B1238419 Get Quote

For Immediate Release

[City, State] – [Date] – Hazaleamide, a naturally occurring alkamide, has been identified as

(2E,4E,8Z,11E)-N-(2-methylpropyl)tetradeca-2,4,8,11-tetraenamide. This in-depth guide

provides a comprehensive overview of its chemical structure and available scientific data,

catering to researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
Hazaleamide, also known as Lanyuamide III, is an unsaturated aliphatic amide. Its molecular

formula is C₁₈H₂₉NO, with a monoisotopic mass of 275.2249 Da. The core structure consists of

a fourteen-carbon fatty acid chain with four double bonds, connected to an isobutyl amine via

an amide linkage.

Table 1: Physicochemical Properties of Hazaleamide (Lanyuamide III)
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Property Value Source

Molecular Formula C₁₈H₂₉NO [1]

Monoisotopic Mass 275.2249 Da [1]

IUPAC Name

(2E,4E,8Z,11E)-N-(2-

methylpropyl)tetradeca-

2,4,8,11-tetraenamide

[1]

XlogP (predicted) 4.9 [1]

Natural Occurrence
Hazaleamide has been isolated from plants of the Zanthoxylum genus, specifically from

Zanthoxylum integrifoliolum. Alkamides are a known class of bioactive compounds found in

various Zanthoxylum species, which are used in traditional medicine.

Spectroscopic Data
The structural elucidation of Hazaleamide (Lanyuamide III) was achieved through

spectroscopic methods. While detailed raw data is not widely published, the confirmed

structure is based on the interpretation of Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data.

Synthesis and Experimental Protocols
Currently, there is limited publicly available information detailing the specific laboratory

synthesis or a comprehensive experimental protocol for the isolation of Hazaleamide
(Lanyuamide III). General methods for isolating alkamides from Zanthoxylum species typically

involve extraction with organic solvents followed by chromatographic separation.

Biological Activity
Alkamides from Zanthoxylum species are known to exhibit a range of biological activities.

However, specific quantitative data on the biological effects of Hazaleamide (Lanyuamide III),

such as IC₅₀ or MIC values, are not readily available in the current scientific literature. Further

research is required to fully characterize its pharmacological profile.
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Structural Relationships
The relationship between the initial query for "Hazaleamide" and its identification as

"Lanyuamide III" can be visualized through the following logical workflow.

Logical Workflow for Hazaleamide Identification

Initial Query:
Hazaleamide

Initial Data:
Molecular Formula C18H29NO

Source: Zanthoxylum sp.

Hypothesis:
Hazaleamide is an alkamide

Investigation:
Search for alkamides in Zanthoxylum

with matching molecular formula

Identification:
Lanyuamide III from Z. integrifoliolum

matches C18H29NO

Conclusion:
Hazaleamide is Lanyuamide III
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Click to download full resolution via product page

Caption: Identification workflow for Hazaleamide.

This guide summarizes the current understanding of Hazaleamide's chemical structure. The

limited availability of detailed experimental and biological data highlights an opportunity for

further scientific investigation into this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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